3,5-Bis(trifluoromethyl)benzoic Acid
3,5-Bis(trifluoromethyl)benzoic Acid
Brand Name:
Vulcanchem
CAS No.:
725-89-3
VCID:
VC0123164
InChI:
InChI=1S/C9H4F6O2/c10-8(11,12)5-1-4(7(16)17)2-6(3-5)9(13,14)15/h1-3H,(H,16,17)
SMILES:
C1=C(C=C(C=C1C(F)(F)F)C(F)(F)F)C(=O)O
Molecular Formula:
C9H4F6O2
Molecular Weight:
258.12 g/mol
3,5-Bis(trifluoromethyl)benzoic Acid
CAS No.: 725-89-3
Reference Standards
VCID: VC0123164
Molecular Formula: C9H4F6O2
Molecular Weight: 258.12 g/mol
| CAS No. | 725-89-3 |
|---|---|
| Product Name | 3,5-Bis(trifluoromethyl)benzoic Acid |
| Molecular Formula | C9H4F6O2 |
| Molecular Weight | 258.12 g/mol |
| IUPAC Name | 3,5-bis(trifluoromethyl)benzoic acid |
| Standard InChI | InChI=1S/C9H4F6O2/c10-8(11,12)5-1-4(7(16)17)2-6(3-5)9(13,14)15/h1-3H,(H,16,17) |
| Standard InChIKey | HVFQJWGYVXKLTE-UHFFFAOYSA-N |
| SMILES | C1=C(C=C(C=C1C(F)(F)F)C(F)(F)F)C(=O)O |
| Canonical SMILES | C1=C(C=C(C=C1C(F)(F)F)C(F)(F)F)C(=O)O |
| Synonyms | 3,5-Di(trifluoromethyl)benzoic Acid; NSC 88282 |
| PubChem Compound | 12889 |
| Last Modified | Nov 11 2021 |
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